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Compound of Interest

Compound Name: Spasmofen

CAS No.: 82824-08-6

Cat. No.: B1261437

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Spasmofen, a combination drug targeting both pain and smooth muscle spasms, is available

in different formulations, typically combining a non-steroidal anti-inflammatory drug (NSAID)

with an antispasmodic agent. This guide provides a comparative analysis of the efficacy of two

common Spasmofen formulations—one containing Ketoprofen and Hyoscine Butylbromide,

and another with Mefenamic Acid and Dicyclomine—against their individual components. The

following information is based on available clinical data and pharmacological profiles.

I. Quantitative Data Summary
The efficacy of Spasmofen and its individual components has been evaluated in various

clinical settings. The following tables summarize key quantitative data from studies on renal

colic, dysmenorrhea, and irritable bowel syndrome (IBS).

Formulation 1: Ketoprofen and Hyoscine Butylbromide

This formulation is often used for acute, severe pain associated with smooth muscle spasms,

such as renal colic.
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Intervention Indication
Key Efficacy

Metric
Result Citation

Spasmofen

(Ketoprofen

100mg +

Hyoscine

Butylbromide

10mg)

Suppository

Acute Renal

Colic

Mean

percentage

reduction in

Visual Pain

Analogue Scale

(VPAS) at 60

minutes.

92.36%

Intravenous

Ketorolac

(NSAID)

Acute Renal

Colic

Mean

percentage

reduction in

VPAS at 60

minutes.

75.06%

Intravenous

Ketoprofen

100mg

Renal Colic

Pain relief in

97% of patients

within 5 minutes.

Complete

sedation in 45%

of patients.

[1]

Intramuscular

Ketoprofen

100mg

Renal Colic
Therapeutic

success rate.
92% [2][3]

Intravenous

Hyoscine

Butylbromide

20mg

Acute

Gastroenteritis

with Cramping

Abdominal Pain

Pain reduction

compared to

placebo.

No statistically or

clinically

significant

difference.

[4][5]

Oral Hyoscine

Butylbromide

Abdominal

Cramping and

Pain

Considered

beneficial in ten

placebo-

controlled

studies.

Data supports its

use for

abdominal pain

caused by

cramping.

[6][7]

Combination

(Hyoscine

Butylbromide +

Diclofenac)

Renal Colic

Efficacy in

improving renal

colic pain.

Significantly

higher efficacy

compared to

diclofenac alone.
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Formulation 2: Mefenamic Acid and Dicyclomine

This oral formulation is commonly prescribed for conditions like dysmenorrhea and irritable

bowel syndrome.

Intervention Indication
Key Efficacy

Metric
Result Citation

Mefenamic Acid

500mg

Primary

Dysmenorrhea

Complete relief

of symptoms.

88.6% of

patients.
[8][9]

Placebo
Primary

Dysmenorrhea

Moderate to

slight relief.
13% of patients. [8]

Mefenamic Acid Menorrhagia
Median reduction

of menorrhagia.
43.39% [10]

Diclofenac Menorrhagia
Median reduction

of menorrhagia.
57.5% [10]

Dicyclomine

Hydrochloride

160mg/day

Irritable Bowel

Syndrome

Favorable clinical

response.
82% of patients. [11][12]

Placebo
Irritable Bowel

Syndrome

Favorable clinical

response.
55% of patients. [11][12]

II. Experimental Protocols
Detailed methodologies are crucial for the interpretation of efficacy data. Below are summaries

of experimental protocols relevant to the assessment of Spasmofen and its components.

Clinical Trial Protocol for Acute Renal Colic
A randomized, double-blind, double-dummy comparative trial was conducted to compare a

single-dose Spasmofen rectal suppository (100 mg ketoprofen and 10 mg hyoscine

butylbromide) to a single intravenous (IV) dose of ketorolac tromethamine 30 mg/2 mL in

patients with acute renal colic.

Participants: 80 eligible patients presenting to emergency departments with acute renal colic.
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Intervention:

Experimental Group: One Spasmofen rectal suppository plus an IV injection of 2 mL of

normal saline solution.

Control Group: One ketorolac 30 mg/2 mL ampoule IV plus one placebo suppository.

Primary Outcome: Treatment success, defined as a change in the verbal rating score from

severe or moderate pain to none or mild at 60 minutes after the dose.

Secondary Outcome: Percentage reductions in visual pain analog scale (VPAS) scores at 15

and 60 minutes after the dose.

Statistical Analysis: Chi-square/Fisher's exact test for treatment success and Z-test for

proportions for VPAS score reductions.

Hypothetical Experimental Workflow for Preclinical
Analgesic and Antispasmodic Screening
This workflow outlines a potential sequence for evaluating a combination drug like Spasmofen
in a preclinical setting.
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In Vitro Screening

In Vivo Animal Models

Evaluation

COX-1/COX-2 Enzyme Inhibition Assay
(for NSAID component)

Analgesia Models:
- Writhing Test (chemical visceral pain)
- Hot Plate/Tail-Flick Test (thermal pain)

Muscarinic Receptor Binding Assay
(for Antispasmodic component)

Antispasmodic Models:
- Castor oil-induced diarrhea model

- Intestinal charcoal transit test

Isolated Smooth Muscle Tissue Bath
(e.g., guinea pig ileum)

- Assess inhibition of induced contractions

Dose-Response Relationship Determination

Assessment of Synergy
(Combination vs. Individual Components)

Safety and Toxicity Profiling

Click to download full resolution via product page

Preclinical screening workflow.

III. Signaling Pathways and Mechanisms of Action
The synergistic effect of Spasmofen's components is rooted in their distinct yet complementary

mechanisms of action.

Ketoprofen and Mefenamic Acid: Inhibition of
Prostaglandin Synthesis
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Both Ketoprofen and Mefenamic Acid are NSAIDs that non-selectively inhibit the

cyclooxygenase (COX) enzymes, COX-1 and COX-2.[13][14][15][16] This inhibition blocks the

conversion of arachidonic acid to prostaglandins, which are key mediators of pain and

inflammation.[17][18]

Arachidonic Acid

COX-1 & COX-2

Prostaglandins

Pain & Inflammation

Ketoprofen /
Mefenamic Acid

Click to download full resolution via product page

NSAID mechanism of action.

Hyoscine Butylbromide and Dicyclomine:
Anticholinergic Action
Hyoscine Butylbromide and Dicyclomine are antispasmodic agents that act as competitive

antagonists at muscarinic acetylcholine receptors on smooth muscle cells.[7][19][20][21][22] By

blocking the action of acetylcholine, they prevent smooth muscle contraction, thereby relieving

spasms and associated pain.[23][24] Dicyclomine also has a direct relaxant effect on smooth

muscle.[20][25]
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Acetylcholine

Muscarinic Receptors
(on Smooth Muscle)

Smooth Muscle Contraction

Spasm & Pain

Hyoscine Butylbromide /
Dicyclomine

Click to download full resolution via product page

Antispasmodic mechanism of action.

IV. Conclusion
The combination of an NSAID and an antispasmodic in Spasmofen provides a dual

mechanism of action that appears to be more effective for certain types of pain, such as renal

colic, than an NSAID alone. The rationale is that the NSAID component targets the

inflammatory and pain pathways, while the antispasmodic component directly addresses the

smooth muscle spasms that are often the root cause of the pain.

For conditions like dysmenorrhea and IBS, the individual components have demonstrated

significant efficacy. The combination in Spasmofen aims to provide comprehensive relief by

addressing both the cramping and the underlying pain and inflammation.

Further head-to-head clinical trials comparing Spasmofen formulations directly with their

individual components are warranted to definitively quantify the synergistic effect and to provide

more robust evidence for clinical decision-making. Researchers are encouraged to consider the

detailed experimental protocols and signaling pathways presented in this guide for designing

future studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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